Cas no 1219210-17-9 (Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride)
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
- 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hcl
- methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride
- 5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride
- TQP0838
- SB48767
- A925988
- Z2234631235
- 1219210-17-9
- AS-38590
- CS-0172512
- (R)-Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
- AKOS030627494
- EN300-227453
- DB-417451
- MFCD09878770
- Methyl5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylatehydrochloride
-
- MDL: MFCD09878770
- Inchi: 1S/C11H12BrNO2.ClH/c1-15-11(14)10-5-8-7(6-13-10)3-2-4-9(8)12;/h2-4,10,13H,5-6H2,1H3;1H
- InChI Key: IJLORLGDTCOFRU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2CNC(C(=O)OC)CC=21.Cl
Computed Properties
- Exact Mass: 304.98182g/mol
- Monoisotopic Mass: 304.98182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
Experimental Properties
- Color/Form: White to Yellow Solid
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189006160-5g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 5g |
$1433.80 | 2023-09-03 | |
| Alichem | A189006160-10g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 10g |
$2165.44 | 2023-09-03 | |
| Alichem | A189006160-25g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 25g |
$3827.04 | 2023-09-03 | |
| Chemenu | CM227288-1g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 1g |
$468 | 2021-08-04 | |
| Chemenu | CM227288-5g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 5g |
$1039 | 2021-08-04 | |
| Chemenu | CM227288-10g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 10g |
$1662 | 2021-08-04 | |
| Chemenu | CM227288-25g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 25g |
$2909 | 2021-08-04 | |
| abcr | AB169412-250 mg |
5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride; 97% |
1219210-17-9 | 250mg |
€287.70 | 2023-05-07 | ||
| abcr | AB169412-1 g |
5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride; 97% |
1219210-17-9 | 1g |
€640.20 | 2023-05-07 | ||
| Chemenu | CM227288-1g |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride |
1219210-17-9 | 97% | 1g |
$*** | 2023-04-03 |
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
Recent Advances in the Study of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride (CAS: 1219210-17-9)
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride (CAS: 1219210-17-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of central nervous system (CNS) drugs. Recent studies have highlighted its significance in the synthesis of tetrahydroisoquinoline derivatives, which exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological potential, and recent findings in preclinical studies.
One of the most notable developments in the use of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is its role as a precursor in the synthesis of opioid receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of novel delta-opioid receptor agonists, which show promise in managing chronic pain with reduced side effects compared to traditional opioids. The study reported a high-yield, scalable synthetic route utilizing this compound, underscoring its importance in medicinal chemistry.
In addition to its applications in opioid research, recent investigations have explored the compound's potential in neurodegenerative disease therapeutics. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives synthesized from Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride exhibited significant neuroprotective effects in models of Parkinson's disease. The study, published in ACS Chemical Neuroscience in early 2024, identified these derivatives as potent inhibitors of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease.
From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride. A 2023 patent application (WO2023184567) disclosed an improved crystallization method that enhances the compound's purity and stability, addressing previous challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical companies aiming to incorporate this intermediate into their drug development pipelines.
Looking ahead, researchers anticipate expanding the applications of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride in drug discovery. Current investigations are exploring its use in developing novel antidepressants and anxiolytics, with preliminary results showing promising activity at serotonin and norepinephrine transporters. As the understanding of its chemical reactivity and biological activity continues to grow, this compound is poised to play an increasingly important role in the development of next-generation CNS therapeutics.
1219210-17-9 (Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)